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Compound Name: 3-Methyl-5-morpholin-4-ylaniline

Cat. No.: B13855009

Get Quote

Application Note: Optimizing Drug Scaffolds with 3-Methyl-5-morpholin-4-ylaniline

Executive Summary
3-Methyl-5-morpholin-4-ylaniline (CAS: 1243168-30-2 / Analogous Scaffolds) represents a

high-value "privileged structure" in modern drug discovery.[1] It serves as a critical intermediate

for synthesizing Type I and Type II kinase inhibitors (e.g., PI3K, mTOR) and epigenetic

modulators (e.g., SETD2 inhibitors).

This scaffold offers a dual advantage:

The Morpholine Ring: Enhances aqueous solubility and metabolic stability while providing a

hydrogen-bond acceptor vector often directed toward the solvent front or specific hinge

residues (e.g., Val851 in PI3Kα).[1]

The Methyl Group: Provides a "Magic Methyl" effect—filling small hydrophobic pockets to

boost potency and restricting conformational freedom without significantly increasing

lipophilicity (LogP).[1]
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This guide details the synthesis, handling, and application of this aniline in creating urea and

amide-linked bioactive libraries.[1]

Chemical Synthesis & Preparation
While often available from building block suppliers, in-house synthesis is frequently required to

access multi-gram quantities or to introduce isotopic labels.[1] The most robust route utilizes a

Palladium-catalyzed C-N coupling followed by nitro reduction.[1]

Protocol A: Synthesis from 3-Bromo-5-nitrotoluene
This 2-step protocol avoids the harsh conditions of nucleophilic aromatic substitution (SNAr),

which is sluggish on electron-rich or neutral rings.[1]

Step 1: Buchwald-Hartwig Amination[1]

Reagents: 3-Bromo-5-nitrotoluene (1.0 equiv), Morpholine (1.2 equiv), Pd₂(dba)₃ (2 mol%),

BINAP (4 mol%), Cs₂CO₃ (2.0 equiv).[1]

Solvent: Toluene or 1,4-Dioxane (anhydrous).[1]

Conditions: 100°C, 12-16 hours, Inert Atmosphere (N₂/Ar).

Step 2: Nitro Reduction

Reagents: Nitro-intermediate (from Step 1), Iron powder (5.0 equiv), Ammonium Chloride

(5.0 equiv).[1]

Solvent: Ethanol/Water (4:1).[1]

Conditions: Reflux (80°C), 2-4 hours.

Detailed Workflow Diagram (DOT):

3-Bromo-5-nitrotoluene
(Starting Material)

Step 1: C-N Coupling
(Pd2(dba)3, BINAP, Morpholine)

 100°C, Toluene Intermediate:
3-Methyl-5-nitro-phenyl-morpholine

 Yield: ~85% Step 2: Reduction
(Fe/NH4Cl or H2/Pd/C)

 Reflux, EtOH/H2O Product:
3-Methyl-5-morpholin-4-ylaniline

 Yield: ~90%
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Caption: Two-step synthetic route for high-purity 3-Methyl-5-morpholin-4-ylaniline generation.

Medicinal Chemistry Applications
The aniline amine (-NH₂) at position 1 is the primary handle for coupling.[1] The meta-

positioning of the morpholine and methyl groups ensures they do not sterically interfere with

the coupling reaction, while projecting into distinct sub-pockets in the final protein-ligand

complex.[1]

Application 1: Urea Synthesis (Kinase Inhibitor Motif)
Urea linkages are ubiquitous in kinase inhibitors (e.g., Sorafenib, Lenvatinib) as they form a

"donor-acceptor" hydrogen bond pair with the conserved Glu/Asp residues in the kinase hinge

region or the DFG-motif.

Protocol: Isocyanate Coupling

Preparation: Dissolve 3-Methyl-5-morpholin-4-ylaniline (1.0 equiv) in anhydrous DCM or

THF.

Addition: Add the requisite Isocyanate (1.1 equiv) dropwise at 0°C.

Base (Optional): If the reaction is sluggish, add DIPEA (1.5 equiv), though neutral conditions

are preferred to avoid side reactions.

Workup: The urea product often precipitates.[1] Filter and wash with cold ether.[1] If soluble,

concentrate and purify via flash chromatography (MeOH/DCM gradient).[1]

Application 2: Amide Coupling (Type I Inhibitors)
Used to attach the aniline to a heterocyclic core (e.g., quinazoline, pyrimidine) bearing a

carboxylic acid.[1]

Protocol: HATU-Mediated Coupling
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Activation: To a solution of the Carboxylic Acid scaffold (1.0 equiv) in DMF, add HATU (1.2

equiv) and DIPEA (3.0 equiv). Stir for 15 min.

Coupling: Add 3-Methyl-5-morpholin-4-ylaniline (1.0 equiv).

Reaction: Stir at RT for 4-12 hours. Monitor by LCMS.[1]

Note: The morpholine nitrogen is tertiary and non-nucleophilic under these conditions, so

protection is not required.[1]

Structural & Physicochemical Data
The following data aids in characterization and property prediction for library design.

Property Value / Description Impact on Drug Design

Molecular Weight ~192.26 g/mol
Low MW allows for "Lead-Like"

fragment growth.[1]

LogP (Calc) ~1.5 - 1.8
Ideal range for oral

bioavailability (Rule of 5).[1]

pKa (Aniline) ~4.0 - 4.5

Low basicity; requires

activated electrophiles for

coupling.[1]

pKa (Morpholine) ~8.3
Protonated at physiological

pH; improves solubility.[1]

H-Bond Donors 2 (Aniline NH₂)
Critical for amide/urea

formation.[1]

H-Bond Acceptors 2 (Morpholine O, N)
Solvent interaction or specific

protein binding.[1]

Decision Logic: When to Use This Scaffold
Use the following logic tree to determine if 3-Methyl-5-morpholin-4-ylaniline is the correct

building block for your SAR (Structure-Activity Relationship) campaign.
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Target: Kinase/Epigenetic Enzyme

Does the binding pocket have
a solvent-exposed region?

Is the lead compound
insoluble (LogP > 4)?

Yes

Use 3,5-Dimethylaniline
(No solubilizing group)

No (Buried Pocket)

Is there a small hydrophobic
pocket near the solvent channel?

Yes (Need Solubility) No (Solubility OK)

USE SCAFFOLD:
3-Methyl-5-morpholin-4-ylaniline

Yes (Methyl fits pocket)

Use Piperazine Analog
(For salt formation)

No (Need more polarity)

Click to download full resolution via product page

Caption: SAR decision logic for selecting the morpholino-aniline scaffold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. fluorochem.co.uk [fluorochem.co.uk]

To cite this document: BenchChem. [Using 3-Methyl-5-morpholin-4-ylaniline in medicinal
chemistry.]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13855009/docs#using-3-methyl-5-morpholin-4-
ylaniline-in-medicinal-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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